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Compound of Interest

Compound Name: KAAG1

Cat. No.: B1575120

Application Note & Protocol

Development of a Sandwich ELISA for Quantification of Kidney-Associated Antigen 1 (KAAG1)
in Human Serum

Audience: Researchers, scientists, and drug development professionals.

Introduction

Kidney-Associated Antigen 1 (KAAG1) is a protein that has garnered significant interest as a
potential biomarker in oncology.[1] While its name suggests an association with the kidney,
where it is expressed in healthy tissue, KAAG1 expression has also been identified in various
tumor types, including melanomas, sarcomas, and colorectal carcinomas.[1] Its restricted
expression in normal tissues combined with upregulation in cancerous cells makes KAAG1 an
attractive target for diagnostic and therapeutic applications, such as antibody-drug conjugates
(ADCs).[2] The ability to accurately quantify KAAG1 levels in patient serum is crucial for clinical
research, monitoring disease progression, and evaluating the efficacy of targeted therapies.
This document provides a detailed protocol for a sandwich Enzyme-Linked Immunosorbent
Assay (ELISA) designed for the quantitative measurement of KAAG1 in human serum
samples.

Assay Principle
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This assay employs the quantitative sandwich ELISA technique. A monoclonal antibody specific
for KAAGL1 is pre-coated onto a 96-well microplate. Standards and patient serum samples are
pipetted into the wells, and any KAAG1 present is bound by the immobilized antibody. After
washing away unbound substances, a biotin-conjugated polyclonal antibody specific for a
different epitope of KAAGL1 is added to the wells. Following a wash to remove unbound biotin-
conjugated antibody, streptavidin conjugated to Horseradish Peroxidase (HRP) is added. After
another wash, a TMB substrate solution is added, which reacts with the HRP enzyme to
produce a colored product. The intensity of the color is directly proportional to the amount of
KAAG1 captured in the plate. The reaction is terminated by the addition of a stop solution, and
the absorbance is measured at 450 nm. A standard curve is generated by plotting the
absorbance values for each standard against its known concentration, allowing for the
quantification of KAAGL1 in the unknown samples.[3][4][5]

Experimental Workflow: Sandwich ELISA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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